5-Chloro-2-phenoxyphenol

• IUPAC Name: 5-chloro-2-phenoxyphenol
• InChI: InChI=1S/C12H9ClO2/c13-9-6-7-12(11(14)8-9)15-10-4-2-1-3-5-10/h1-8,14H
• InChI Key: ZVTLRRZWZYDDLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C=C(C=C2)Cl)O
• Molecular Formula: C12H9ClO2
• Molecular Weight: 220.65 g/mol

Description

5-Chloro-2-phenoxyphenol is a useful research compound. Its molecular formula is C12H9ClO2 and its molecular weight is 220.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Electrochemical Reduction : Knust et al. (2010) investigated the electrochemical reduction of triclosan (a derivative of 5-Chloro-2-phenoxyphenol) in dimethylformamide. They proposed a mechanism for the reduction of aryl halides based on electron-transfer steps and chemical reactions, supported by theoretical calculations using density functional theory (Knust et al., 2010).

• Antimicrobial and Antioxidant Activities : Santana-Gálvez et al. (2017) discussed the role of chlorogenic acid (a phenolic compound related to this compound) as a nutraceutical for the prevention and treatment of metabolic syndrome and as a food additive due to its antimicrobial and antioxidant properties (Santana-Gálvez et al., 2017).

• Pharmacological Review : Naveed et al. (2018) provided a comprehensive pharmacological review of Chlorogenic Acid, highlighting its various therapeutic roles such as antioxidant, antibacterial, and hepatoprotective effects, and its potential in treating metabolic disorders (Naveed et al., 2018).

• Synthesis and Analysis : Knuutinen et al. (1983) focused on the synthesis and structure determination of chlorinated 2-phenoxyphenols, analyzing their properties and applications in commercial formulations (Knuutinen et al., 1983).

• Bioavailability and Beneficial Properties : Lu et al. (2020) reviewed the bioavailability and beneficial properties of Chlorogenic acids, discussing their health-promoting effects and potential applications in functional foods and as dietary supplements (Lu et al., 2020).